Cas no 1252890-30-4 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 1252890-30-4
• MF: C₂₁H₁₅ClFN₃O₂S₂
• MW: 459.94410443306
• CID: 5460362
• Update Time: 2025-06-08

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-chloro-4-fluorophenyl)acetamide
• STL028928
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-chloro-4-fluorophenyl)acetamide
• N-(3-Chloro-4-fluorophenyl)-2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]acetamide

• Inchi： 1S/C21H15ClFN3O2S2/c22-15-10-14(6-7-16(15)23)24-18(27)12-30-21-25-17-8-9-29-19(17)20(28)26(21)11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,24,27)
• InChI Key： MEXYFFUNEKLQRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 677
• XLogP3: 5
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide

Comprehensive Analysis of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 1252890-30-4)

The compound 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 1252890-30-4) is a highly specialized thienopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure combines a thieno[3,2-d]pyrimidine core with a benzyl group and a sulfanylacetamide side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide has surged due to their applications in targeting cancer pathways, inflammatory diseases, and neurodegenerative disorders. This compound's CAS No. 1252890-30-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its chloro-fluorophenyl moiety enhances its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies.

The synthesis of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide involves multi-step organic reactions, including cyclization, sulfanylation, and amide coupling. These processes are optimized for yield and purity, critical for its use in high-throughput screening (HTS) and drug development. The compound's molecular weight and logP values suggest moderate solubility, a property often discussed in forums about bioavailability optimization.

From a commercial perspective, CAS No. 1252890-30-4 is supplied by specialized chemical vendors catering to pharmaceutical and biotech industries. Its pricing and availability are influenced by the complexity of its synthesis and the demand for custom synthesis services. Researchers often inquire about analogs or derivatives of this compound, highlighting the need for structural diversification in drug discovery pipelines.

Environmental and safety data for 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide are limited, but standard precautions for handling organic intermediates apply. Its stability under various pH conditions and compatibility with biocompatible solvents are topics of interest for formulation scientists. The compound's spectroscopic properties (e.g., NMR, LC-MS) are well-documented, aiding in quality control during production.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-chloro-4-fluorophenyl)acetamide represents a promising scaffold for therapeutic innovation. Its CAS No. 1252890-30-4 serves as a key identifier for researchers exploring small-molecule therapeutics and precision medicine. As the scientific community continues to investigate its mechanisms, this compound may unlock new avenues in personalized healthcare and targeted therapy.